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1,4-Diethylbenzene 1,4-Diethylbenzene 1,4-Diethylbenzene is one of the three isomers of diethylbenzene, which is primarily used as a cross-linker for the fabrication of synthetic rubbers, polyester resins, ion-exchange resins, etc.
1,4-Diethylbenzene is a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 105-05-5
VCID: VC20850745
InChI: InChI=1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3
SMILES: CCC1=CC=C(C=C1)CC
Molecular Formula: C10H14
Molecular Weight: 134.22 g/mol

1,4-Diethylbenzene

CAS No.: 105-05-5

Cat. No.: VC20850745

Molecular Formula: C10H14

Molecular Weight: 134.22 g/mol

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1,4-Diethylbenzene - 105-05-5

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Description 1,4-Diethylbenzene is one of the three isomers of diethylbenzene, which is primarily used as a cross-linker for the fabrication of synthetic rubbers, polyester resins, ion-exchange resins, etc.
1,4-Diethylbenzene is a member of benzenes.
CAS No. 105-05-5
Molecular Formula C10H14
Molecular Weight 134.22 g/mol
IUPAC Name 1,4-diethylbenzene
Standard InChI InChI=1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3
Standard InChI Key DSNHSQKRULAAEI-UHFFFAOYSA-N
Impurities UNREACTED BENZENE, SPENT ALUMINUM CHLORIDE AND ETHYLBENZENE ARE IMPURITIES OF THE FRIEDEL-CRAFTS REACTION. /ETHYLBENZENES/
Impurities of production are propyl- and butyl-benzenes. /Diethylbenzenes/
Ethyl-, triethyl-, and higher polyethylbenzenes are impurities of the Friedel-Crafts alkylation process. /Diethylbenzenes/
SMILES CCC1=CC=C(C=C1)CC
Canonical SMILES CCC1=CC=C(C=C1)CC
Boiling Point 183.7 °C
Flash Point 132 °F (55 °C) (Closed cup)
Melting Point -42.83 °C

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